Cas no 62636-11-7 (Ethanethiol, 2-[(2-phenoxyethyl)thio]-)

• Product Name: Ethanethiol, 2-[(2-phenoxyethyl)thio]-
• CAS No: 62636-11-7
• MF: C₁₀H₁₄OS₂
• MW: 214.347560405731
• CID: 437102
• PubChem ID: 12270541
• Update Time: 2025-04-19

Ethanethiol, 2-[(2-phenoxyethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Ethanethiol, 2-[(2-phenoxyethyl)thio]-
• 2-(2-phenoxyethylsulfanyl)ethanethiol
• DTXSID60483375
• 62636-11-7

• Inchi： 1S/C10H14OS2/c12-7-9-13-8-6-11-10-4-2-1-3-5-10/h1-5,12H,6-9H2
• InChI Key： IANZMLBOPLQKAR-UHFFFAOYSA-N
• SMILES： S(CCS)CCOC1C=CC=CC=1

Computed Properties

• Exact Mass: 214.04872
• Monoisotopic Mass: 214.04860741g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 9.23